Cas no 898750-73-7 (3-(3-chloro-5-fluorophenyl)-1-(2,6-dimethylphenyl)propan-1-one)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1-(2,6-dimethylphenyl)propan-1-one
• CAS No: 898750-73-7
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1945169
• PubChem ID: 24726564
• Update Time: 2025-04-21

3-(3-chloro-5-fluorophenyl)-1-(2,6-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-(2,6-dimethylphenyl)propan-1-one
• 3-(3-CHLORO-5-FLUOROPHENYL)-2',6'-DIMETHYLPROPIOPHENONE
• CTK5G3705
• AG-H-63459
• KB-177678
• 3-(3-Chloro-5-fluorophenyl)-1-(2,6-dimethylphenyl)-1-propanone
• 898750-73-7
• AKOS016022106
• DTXSID90644957
• MFCD03843943

• MDL： MFCD03843943
• Inchi： 1S/C17H16ClFO/c1-11-4-3-5-12(2)17(11)16(20)7-6-13-8-14(18)10-15(19)9-13/h3-5,8-10H,6-7H2,1-2H3
• InChI Key： QEWGWQHQIPHZCK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C(C)=CC=CC=1C)=O)F

Computed Properties

• Exact Mass: 290.08700
• Monoisotopic Mass: 290.0873710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.91140